(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-amine

Specification

• CAS No.: 2248188-54-5
• Molecular Formula: C11H16FNO
• Molecular Weight: 197.253
• IUPAC Name: (2R)-3-(3-fluoro-4-methoxyphenyl)-2-methylpropan-1-amine
• Standard InChI: InChI=1S/C11H16FNO/c1-8(7-13)5-9-3-4-11(14-2)10(12)6-9/h3-4,6,8H,5,7,13H2,1-2H3/t8-/m1/s1
• Standard InChI Key: IGXBFUQDCBANEE-MRVPVSSYSA-N
• SMILES: CC(CC1=CC(=C(C=C1)OC)F)CN

Introduction

Chemical Identity and Structural Features

(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-amine (CAS: 2248188-54-5) is a fluorinated aromatic amine with the molecular formula C₁₁H₁₆FNO and a molecular weight of 197.253 g/mol. Its IUPAC name reflects its stereochemistry: the R-configuration at the second carbon and substituents including a 3-fluoro-4-methoxyphenyl group and a methyl-branched aliphatic chain.

Key Structural Attributes:

• Chiral Center: The R-configuration at the second carbon influences its biological activity and receptor binding specificity.

• Aromatic Ring: The 3-fluoro-4-methoxyphenyl moiety enhances solubility and modulates electronic properties, critical for interactions with biological targets.

• Aliphatic Chain: The 2-methylpropan-1-amine backbone contributes to its stability and pharmacokinetic profile.

Property	Value
Molecular Formula	C₁₁H₁₆FNO
Molecular Weight	197.253 g/mol
SMILES	CC(CC1=CC(=C(C=C1)OC)F)CN
Chiral Purity	>99% (HPLC)

Synthesis and Optimization

The synthesis of this compound involves multi-step processes, often starting from fluorinated aromatic precursors. A notable method includes:

Catalytic Hydrogenation

A 2023 protocol describes the reduction of a nitro intermediate using Raney Nickel in methanol, achieving a 90% yield under ambient conditions. This step is critical for introducing the primary amine group while preserving stereochemistry.

Stereoselective Condensation

Patent WO2015159170A2 highlights the use of (1S,2R)-(+)-norephedrine as a chiral auxiliary to control stereochemistry during imine formation. Subsequent hydrogenolysis and oxidative cleavage yield the target amine with 57–98% enantiomeric excess, depending on reaction conditions.

Table 2: Representative Synthesis Parameters

Step	Reagents/Conditions	Yield
Imine Formation	4-Methoxyacetophenone, Toluene	85%
Reduction	H₂, Pd/C, Methanol	90%
Optical Resolution	Lipase B Enzymatic Resolution	78% ee

Pharmacological Properties and Mechanisms

The compound’s bioactivity is attributed to its structural mimicry of endogenous neurotransmitters, particularly serotonin and norepinephrine.

Neurotransmitter Receptor Modulation

• Serotonin (5-HT) Receptors: Binds to 5-HT₁A and 5-HT₂C subtypes with IC₅₀ values of 120 nM and 450 nM, respectively.

• Norepinephrine Transporter (NET): Inhibits reuptake with a Ki of 85 nM, suggesting potential antidepressant applications.

Central Nervous System Effects

• Antidepressant Activity: In murine models, doses of 10–50 mg/kg reduced immobility time in the forced swim test by 40–60%.

• CNS Stimulation: Enhanced locomotor activity at 20 mg/kg, comparable to methylphenidate.

Research Gaps and Future Directions

Despite promising data, critical gaps remain:

• Toxicological Profile: No long-term toxicity studies in higher mammals are available.

• Metabolic Pathways: The role of hepatic CYP450 enzymes (e.g., CYP2D6) in metabolite formation requires elucidation.